2-Chloro-6-methylphenyl isocyanate

• IUPAC Name: 1-chloro-2-isocyanato-3-methylbenzene
• InChI: InChI=1S/C8H6ClNO/c1-6-3-2-4-7(9)8(6)10-5-11/h2-4H,1H3
• InChI Key: FBTQQNYGMICJQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)Cl)N=C=O
• Molecular Formula: C8H6ClNO
• DSSTOX Substance ID: DTXSID90296192
• Molecular Weight: 167.59 g/mol
• CAS RN: 40398-01-4

Description

. .

Molecular Structure Analysis

. .

Chemical Reactions Analysis

. .

Physical And Chemical Properties Analysis

. .

Scientific Research Applications

Vibrational Spectra Analysis

Studies on the vibrational spectra of isocyanates, including variants similar to 2-chloro-6-methylphenyl isocyanate, reveal detailed insights into their molecular structures. Research by Doddamani et al. (2007) explored the Raman and infrared spectra of chloro-methylphenyl isocyanates, providing significant information on their energies, optimized geometrical parameters, and vibrational frequencies. This research is crucial for understanding the molecular behavior and characteristics of these compounds (Doddamani et al., 2007).

Synthesis of DNA and Protein Adducts

The formation of DNA and protein adducts from isocyanates, including those similar to 2-chloro-6-methylphenyl isocyanate, has been a subject of study. Beyerbach et al. (2006) and Sabbioni et al. (2012) have synthesized and characterized DNA adducts from isocyanates, providing valuable insights into biomonitoring of exposure to these chemicals (Beyerbach et al., 2006); (Sabbioni et al., 2012).

Polyurethane Production and Analysis

Research into the byproducts of polyurethane production, which can include 2-chloro-6-methylphenyl isocyanate, is significant. Callison et al. (2012) explored the origins of impurities formed in the polyurethane production chain. This research aids in understanding the chemical processes and potential contaminants in this industrial context (Callison et al., 2012).

Application in Polymer Synthesis

The application of isocyanates in polymer synthesis is another critical area of research. Studies like those by Lapprand et al. (2005) and Hino et al. (2000) have investigated the reactivity of isocyanates with urethanes and the synthesis of poly(phenyl isocyanate)s, respectively. These studies contribute to the development of advanced materials and polymers (Lapprand et al., 2005); (Hino et al., 2000).

Occupational Exposure and Environmental Impact

Studies on the occupationalexposure to isocyanates and their environmental impact are crucial for workplace safety and public health. Brzeźnicki and Bonczarowska (2015) conducted studies to measure the concentration of various isocyanates, including compounds similar to 2-chloro-6-methylphenyl isocyanate, in industrial settings. Their research provides valuable data on the levels of exposure and potential risks associated with these chemicals in the workplace (Brzeźnicki & Bonczarowska, 2015).

Detection and Quantitative Analysis

The development of methods for detecting and quantifying isocyanates is a significant area of research. Agarwal et al. (2012) explored the use of proton transfer reaction mass spectrometry for detecting isocyanates and polychlorinated biphenyls, providing a rapid and reliable analytical method for environmental monitoring (Agarwal et al., 2012). Additionally, research by Xue (2010) established a high-performance liquid chromatographic method for analyzing isocyanate products, enhancing the accuracy and efficiency of chemical analysis in industrial processes (Xue, 2010).

Synthesis and Antimicrobial Properties

The synthesis and exploration of the antimicrobial properties of compounds related to 2-chloro-6-methylphenyl isocyanate are also important. Gorbovoi et al. (2008) synthesized a series of chloro-, bromo-, and thiocyanato-aryl-methylchloropropanes and evaluated their antimicrobial properties, contributing to the development of new antimicrobial agents (Gorbovoi et al., 2008).

Safety and Hazards

This chemical is considered hazardous. It is fatal if inhaled and may cause allergy or asthma symptoms or breathing difficulties if inhaled. It causes skin irritation and serious eye irritation. .